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Compound of Interest

Compound Name: N-Methyl-p-(o-tolylazo)aniline

Cat. No.: B090830

Essential Safety and Handling Guide for N-
Methyl-p-(o-tolylazo)aniline

Disclaimer: A specific Safety Data Sheet (SDS) for N-Methyl-p-(o-tolylazo)aniline was not
located. The following guidance is based on the known hazards of the structurally related
compound, N-Methylaniline, and the general risks associated with aromatic azo compounds.
Azo dyes can be toxic and may break down into harmful aromatic amines.[1][2][3][4][5]
Therefore, it is crucial to handle this compound with extreme caution.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling N-Methyl-p-(o-tolylazo)aniline. The following
operational and disposal plans offer step-by-step procedural guidance to ensure laboratory

safety.

Personal Protective Equipment (PPE)

When handling N-Methyl-p-(o-tolylazo)aniline, a comprehensive PPE strategy is mandatory
to prevent exposure through inhalation, skin contact, or eye contact.[6][7][8] The following table
summarizes the required PPE.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles are
required. A face shield should
be worn over safety goggles
when there is a risk of
splashing.[9][10]

Hand Protection

Chemical-Resistant Gloves

Wear gloves at all times. Nitrile
or neoprene gloves are

recommended. Inspect gloves
for any signs of degradation or

puncture before use.[6][9][10]

Body Protection

Laboratory Coat & Apron

A flame-resistant lab coat
should be worn and fully
buttoned. A chemical-resistant
apron should be worn over the
lab coat.[7]

Respiratory Protection

Respirator

Use in a well-ventilated area,
preferably within a chemical
fume hood. If engineering
controls are not sufficient, a
NIOSH-approved respirator is
necessary.[9][10][11]

Foot Protection

Closed-Toe Shoes

Wear closed-toe, chemical-

resistant shoes.[6]

Operational Plan

Follow these step-by-step procedures for the safe handling of N-Methyl-p-(o-tolylazo)aniline:

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment and reagents before handling the compound.
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o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Put on all required PPE as detailed in the table above.

e Handling:

o Conduct all work involving N-Methyl-p-(o-tolylazo)aniline inside a certified chemical
fume hood to minimize inhalation exposure.[9][10][11]

o Avoid direct contact with the skin, eyes, and clothing.[9][10][11]

o Do not eat, drink, or smoke in the laboratory area.[11]

o Keep the container tightly closed when not in use.[9][11]

o Prevent the release of vapors and dust into the work environment.
 In Case of a Spill:

Evacuate the immediate area.

o

[¢]

Wear appropriate PPE, including respiratory protection.

[e]

Contain the spill using an inert absorbent material like sand or vermiculite.[11]

[e]

Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[9][11]

[e]

Clean the spill area thoroughly with a suitable decontaminating agent.

Disposal Plan

Proper disposal of N-Methyl-p-(o-tolylazo)aniline and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect all waste containing N-Methyl-p-(o-tolylazo)aniline, including unused product and
contaminated disposables (e.g., gloves, absorbent pads), in a designated, labeled, and
sealed hazardous waste container.[9][11]

e Waste Disposal:

o Dispose of the hazardous waste through a licensed and approved waste disposal
company.[9]

o Do not dispose of this chemical down the drain or in the regular trash.[9][10]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Quantitative Data (for the related compound N-
Methylaniline)

The following table summarizes key quantitative data for N-Methylaniline. This information
should be used as a reference point, recognizing that the properties of N-Methyl-p-(o-
tolylazo)aniline may differ.

Property Value

Molecular Formula C7HON[12]
Appearance Dark yellow liquid[12]
Boiling Point 195 °C /383 °F[12]
Flash Point 86 °C / 186.8 °F[12]
Water Solubility 30 g/L[12]

Vapor Pressure 0.4 mbar @ 20 °C[12]

Safe Handling Workflow
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Caption: Workflow for the safe handling of N-Methyl-p-(o-tolylazo)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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